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Compound of Interest

Compound Name: PI-3065

Cat. No.: B1677771 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation and storage of stock solutions of

PI-3065, a potent and selective inhibitor of the p110δ isoform of phosphoinositide 3-kinase

(PI3K). Adherence to these guidelines is crucial for ensuring the stability and activity of the

compound for reproducible experimental results.

Quantitative Data Summary
The following tables summarize the solubility and recommended storage conditions for PI-
3065.

Table 1: Solubility of PI-3065
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Solvent Solubility Notes

DMSO 25-100 mg/mL[1][2][3]

Use of fresh, moisture-free

DMSO is recommended to

achieve higher solubility.[3]

Sonication may be required for

complete dissolution at higher

concentrations.[2]

Water < 0.1 mg/mL (Insoluble)[2][3][4]

Ethanol Insoluble[3][4]

Table 2: Storage and Stability of PI-3065

Form Storage Temperature Stability Period

Solid Powder -20°C[1][4][5] ≥ 4 years[1]

Stock Solution -80°C Up to 2 years[6][7]

-20°C 1 to 12 months[3][6][8]

0-4°C
Short term (days to weeks)[5]

[9]

Note: To avoid degradation from repeated freeze-thaw cycles, it is highly recommended to

aliquot stock solutions into single-use volumes.[3][6][7]

Experimental Protocol: Preparation of a 50 mM PI-
3065 Stock Solution in DMSO
This protocol describes the preparation of a 50 mM stock solution of PI-3065 in DMSO.

Materials and Equipment:

PI-3065 solid powder (MW: 506.64 g/mol )

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
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Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials

Pipettors and sterile pipette tips

Vortex mixer

(Optional) Sonicator water bath

Procedure:

Pre-warming DMSO: Warm the anhydrous DMSO to room temperature before opening to

prevent moisture absorption.

Weighing PI-3065: Tare a sterile microcentrifuge tube on the analytical balance. Carefully

weigh the desired amount of PI-3065 powder. For example, to prepare 1 mL of a 50 mM

stock solution, weigh out 25.33 mg of PI-3065.

Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.05 mol/L x 506.64 g/mol = 0.02533 g = 25.33 mg

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the

PI-3065 powder. For the example above, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.

If necessary, use a sonicator water bath for brief intervals to aid dissolution.[2] Visually

inspect the solution to ensure there are no visible particles.

Aliquoting: To prevent repeated freeze-thaw cycles, dispense the stock solution into smaller,

single-use aliquots in sterile cryovials. The volume of the aliquots should be appropriate for

your planned experiments.

Storage: Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for

shorter-term storage (up to 12 months).[3][6][7]
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Workflow and Signaling Pathway Diagrams
The following diagrams illustrate the experimental workflow for stock solution preparation and

the signaling pathway inhibited by PI-3065.
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Caption: Workflow for PI-3065 Stock Solution Preparation and Storage.
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Caption: PI-3065 inhibits the PI3K/AKT signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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